Cas no 1447966-95-1 (3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol)

• Product Name: 3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol
• CAS No: 1447966-95-1
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• MDL: MFCD21130897
• CID: 4700653
• PubChem ID: 65184652
• Update Time: 2025-06-09

3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol
• VU0494913-1
• 3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol

• MDL： MFCD21130897
• Inchi： 1S/C9H15NO2/c1-6-5-8(7(2)12-6)9(11)3-4-10/h5,9,11H,3-4,10H2,1-2H3
• InChI Key： HPQBWCHMDAXYLP-UHFFFAOYSA-N
• SMILES： O1C(C)=CC(=C1C)C(CCN)O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.4
• XLogP3: 0.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol

Professional Introduction to 3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol and CAS No. 1447966-95-1

3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol is a significant compound in the field of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1447966-95-1, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this compound incorporates a 3-amino group and a 2,5-dimethylfuran-3-yl moiety, which contribute to its distinctive chemical behavior and reactivity.

The 2,5-dimethylfuran moiety is particularly noteworthy as it introduces a rigid aromatic ring system into the molecule, which can influence both the electronic properties and the spatial orientation of functional groups. This feature makes 3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol a valuable intermediate in the synthesis of more complex molecules. Recent studies have highlighted its utility in the development of novel pharmacophores, particularly in the context of central nervous system (CNS) drugs and anti-inflammatory agents.

In the realm of pharmaceutical research, the 3-amino group serves as a critical site for further functionalization. This group can participate in various chemical reactions, including nucleophilic substitution and condensation reactions, allowing for the creation of diverse derivatives. The combination of these reactive sites makes 3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol a versatile building block for medicinal chemists.

Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled more efficient and scalable production processes. These improvements are particularly important for industrial applications where cost-effectiveness and yield optimization are paramount.

The pharmacological potential of 3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors relevant to neurological disorders. Preliminary findings suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and pain pathways. These findings are supported by computational modeling studies that predict favorable binding affinities and molecular interactions.

The structural features of this compound also make it an attractive candidate for developing novel antimicrobial agents. The presence of both aromatic and aliphatic moieties provides multiple opportunities for disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. ongoing research is focused on identifying optimal conditions for synthesizing derivatives with enhanced antimicrobial activity.

In addition to its pharmaceutical applications, 3-Amino-1-(2,5-dimethylfuran-3-yl)propan-1-ol has shown promise in materials science. Its unique molecular architecture can be leveraged to develop new types of polymers and coatings with tailored properties. For instance, researchers have explored its use in creating conductive polymers that could find applications in electronic devices.

The synthesis of this compound involves several key steps that highlight its complexity and the expertise required for its production. The initial step typically involves the preparation of the 2,5-dimethylfuran scaffold through catalytic hydrogenation or other organic transformations. Subsequent steps include introducing the amino group at the appropriate position on the propanol chain, which requires precise control over reaction conditions to ensure high selectivity.

Ongoing research efforts are focused on optimizing these synthetic routes to improve yield and reduce environmental impact. Green chemistry principles are being increasingly adopted, with an emphasis on using sustainable solvents and catalysts. These initiatives align with global trends toward more environmentally responsible chemical manufacturing practices.

The versatility of 3-Amino-1-(2,5-dimethylfuran-3-ylo propan-l -ol extends beyond pharmaceuticals and materials science; it also finds applications in agrochemical research. Derivatives of this compound have been investigated for their potential as herbicides or fungicides due to their ability to interact with biological targets in plants. Such applications could contribute to developing more effective crop protection strategies while minimizing environmental disruption.

In conclusion, 3-Amino-l-(2,S-dimethylfuran-S-ylo propan-l -ol (CAS No: 1447966-S95-S) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features make it a valuable tool in drug discovery, materials science, and agrochemical research. As synthetic methodologies continue to evolve and our understanding of biological systems deepens, the applications of this compound are likely to expand even further.